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Introduction

Heliosit Orthodontic is a widely used light-cured, single-component bonding material for
orthodontic brackets. Its high translucency and convenient consistency make it a popular
choice in clinical practice. Proper polymerization of this composite is crucial for achieving
optimal bond strength and clinical success. This document provides detailed application notes
and protocols for curing Heliosit Orthodontic using various light-curing units (LCUs), aimed at
researchers, scientists, and drug development professionals. The information is compiled from
manufacturer's data and scientific literature to ensure a comprehensive understanding of the
material's performance under different curing conditions.

Material Properties

According to the manufacturer, Ivoclar Vivadent, Heliosit Orthodontic possesses the following
mechanical properties after adequate light curing[1]:

Property Value
Flexural Strength 80 MPa
Bond Strength (on etched enamel) 10 MPa (Ceramic Brackets)

12 MPa (Metal Brackets)
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Experimental Protocols
Shear Bond Strength (SBS) Testing

A common method to evaluate the efficacy of an orthodontic adhesive is by measuring its shear
bond strength.

Objective: To determine the shear bond strength of Heliosit Orthodontic bonded to enamel.
Materials:

o Extracted human premolars

o Heliosit Orthodontic composite

o Orthodontic brackets (metal or ceramic)

e 37% Phosphoric acid etching gel

o Universal testing machine

e Light-curing unit

Protocol:

Embed the extracted teeth in acrylic resin blocks, leaving the buccal surface exposed.
o Clean and polish the buccal surface of the teeth with non-fluoridated pumice.

» Rinse the surface thoroughly with water and dry with oil-free air.

o Etch the enamel surface with 37% phosphoric acid for 15-30 seconds.

* Rinse the etched surface with water for 15 seconds and dry until a frosty white appearance
is observed.

o Apply a thin layer of Heliosit Orthodontic to the base of the orthodontic bracket.

o Firmly press the bracket onto the center of the etched enamel surface.
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* Remove any excess composite from the periphery of the bracket base.

 Light-cure the adhesive according to the parameters of the specific light-curing unit being
tested. Ensure consistent light tip distance and angulation.

o Store the bonded specimens in distilled water at 37°C for 24 hours.

e Mount the specimens in a universal testing machine and apply a shear force to the bracket
base at a crosshead speed of 1 mm/minute until failure.

» Record the force at which debonding occurs and calculate the shear bond strength in
megapascals (MPa) by dividing the force by the bracket base area.

A study comparing four light-cured orthodontic adhesives found that Heliosit Orthodontic
exhibited a mean shear bond strength of 10.93 + 1.71 MPa]2].

Degree of Conversion (DC) Analysis

The degree of conversion is a critical parameter that indicates the extent of polymerization of
the resin composite.

Objective: To measure the degree of conversion of Heliosit Orthodontic using different light-
curing protocols.

Materials:
o Heliosit Orthodontic composite

o Fourier-Transform Infrared (FTIR) Spectrometer with an Attenuated Total Reflectance (ATR)
accessory

e Light-curing unit
Protocol:

e Obtain an uncured baseline spectrum of Heliosit Orthodontic by placing a small amount of
the material directly onto the ATR crystal of the FTIR spectrometer.
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e For the cured sample, place a standardized amount of Heliosit Orthodontic on the ATR
crystal.

e If testing with a bracket, place a metal or ceramic bracket on top of the composite.

 Light-cure the sample through the bracket (if applicable) using the specified light-curing unit
and protocol (e.g., varying curing times and intensities).

e Record the FTIR spectrum of the cured sample at predetermined time intervals (e.g., 2, 6, 10
minutes, and 24 hours) to monitor the polymerization process.

o Calculate the degree of conversion using the following formula, based on the changes in the
aliphatic C=C peak (around 1638 cm~1) and an internal standard peak (e.g., aromatic C=C at
around 1608 cm~1): DC (%) = [1 - (Absorbance of aliphatic C=C / Absorbance of aromatic
C=C)cured / (Absorbance of aliphatic C=C / Absorbance of aromatic C=C)uncured] x 100

A study evaluated the degree of conversion of Heliosit with a high-intensity LED light-curing
unit under two protocols[3]:

e Conventional Curing: 10 seconds at 1100 mW/cm?2
e Rapid Curing: 3 seconds at 2900 mW/cm?2

The results are summarized in the table below:
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Curing Protocol Time DC (%) without DC (%) with Metal
Bracket (CG) Bracket (MBG)

Conventional 2 min ~63 ~58

6 min ~64 ~59

10 min ~64 ~59

24 hours ~68 ~62

Rapid 2 min ~59 ~52

6 min ~60 ~53

10 min ~60 ~53

24 hours ~66 ~57

Note: Values are approximated from graphical data presented in the study.

The study found that rapid high-intensity curing resulted in significantly lower DC values at both
short-term and 24-hour periods compared to the conventional protocol[3].

Experimental Workflows and Signaling Pathways
Curing Protocol Workflow

This workflow illustrates the general steps involved in curing Heliosit Orthodontic for
experimental testing.

(Sample Preparation)—»(Enamel Etching)—»(Apply Heliosit & Bracket)—»(Light Curing)—»(Specimen StorageHMechanicallchemical Testinga

Click to download full resolution via product page

General workflow for preparing and testing Heliosit Orthodontic samples.

Polymerization Initiation Pathway
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The following diagram illustrates the basic signaling pathway for the light-initiated
polymerization of dental composites like Heliosit.
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Click to download full resolution via product page

Simplified pathway of light-initiated polymerization in resin composites.

Factors Influencing Curing Efficacy
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Several factors can influence the polymerization of Heliosit Orthodontic and should be
carefully controlled in a research setting:

e Light-Curing Unit Type: Different LCUs (e.g., Quartz-Tungsten-Halogen (QTH), Light-Emitting
Diode (LED), Plasma Arc Curing (PAC)) have varying spectral outputs and intensities, which
can affect the degree of conversion and mechanical properties.

 Light Intensity: Higher light intensity can lead to a faster polymerization rate but may also
increase polymerization stress.

o Curing Time: Insufficient curing time will result in incomplete polymerization, leading to
inferior mechanical properties and potentially higher cytotoxicity due to uncured monomers.

o Distance and Angulation of the Light Tip: The intensity of the light reaching the composite
decreases significantly as the distance from the tip increases. The light should be held as
close as possible and perpendicular to the bracket surface.

o Bracket Material: The type of bracket (metal or ceramic) can influence light transmission to
the underlying composite. Ceramic brackets are generally more translucent than metal
brackets.

o Composite Thickness: The depth of cure is limited. For orthodontic bonding, the adhesive
layer is typically thin, but it is still an important consideration.

Conclusion

The successful application of Heliosit Orthodontic in research and clinical settings is highly
dependent on achieving adequate polymerization. By understanding the material's properties
and the critical factors influencing the curing process, researchers can design and execute
experiments with greater precision and reliability. The provided protocols and data serve as a
foundational guide for the investigation of Heliosit Orthodontic's performance with various light-
curing technologies. Further research is warranted to establish a more comprehensive dataset
comparing a wider range of modern light-curing units and their impact on the full spectrum of
Heliosit's mechanical and chemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ivodent.hu [ivodent.hu]

2. Clinical performance of light-cured orthodontic adhesives for bonding brackets — an in-
vitro study - PMC [pmc.ncbi.nlm.nih.gov]

o 3. Are Commercially Available Orthodontic Adhesive Systems Suitable for Rapid (3 s) High-
Intensity Light Curing? [mdpi.com]

 To cite this document: BenchChem. [Curing Heliosit Orthodontic: Application Notes and
Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12652425#curing-heliosit-with-different-light-curing-
units]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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